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Clinical Context Success Rate Key Details Source (Study Period)

| Chyle Leak after Thyroid Surgery [1] | 91.7% (11/12 patients) | Criteria: 1) Symptom improvement; 2)
Reduced fluid volume on ultrasound; 3) Drainage <10 mL/day. Median sessions: 2 (range 1-4). No
recurrence in 35-month median follow-up. | Korean J Radiol. 2025 (2019-2024) | | Post-Pulmonary
Resection Chylothorax [2] | 100% (as pleurodesis adjuvant) | Used with conservative treatment (low-fat
diet). 35/37 patients cured conservatively; 2 required reoperation. Pleurodesis performed in some cases with
OK-432. | J Cardiothorac Surg. 2022 (2002-2018) | | Lymphatic Malformations (Macrocystic) [3] | Up to
88% (Excellent Response) | Systematic review of sclerotherapy. Better results in macrocystic vs.

microcystic/mixed lesions. | Systematic Review (1990-2014) |

Detailed Experimental Protocols

The high success rates are achieved through specific administration protocols, which are critical for

researchers to replicate and validate these results.

Sclerotherapy for Post-Thyroidectomy Chyle Leak [1]
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This protocol involves direct injection of Picibanil into the chylous collection or drainage cavity.

¢ Preparation: Picibanil is reconstituted to a concentration of 0.1 mg in 10 mL of normal saline [1].
e Administration:

o The solution is injected through the existing surgical drain or percutaneously into the collection

site.

o The procedure is typically performed under ultrasound guidance to ensure precise delivery.
e Dosing Regimen:

o The median number of sessions required was two, with a range of one to four sessions.

o Treatment is repeated if the chylous leakage does not resolve after 3-6 weeks.

Pleurodesis for Post-Operative Chylothorax [2]

This protocol uses Picibanil to create inflammation and adhesion between the pleural layers, sealing the
leak.

e Preparation: A mixture of 10 KE (Klinische Einheit) units of OK-432 in 100 mL of isotonic saline
is prepared [2]. 1 KE equals 0.1 mg of dried cocci [4].
e Administration:

o The solution is instilled into the thoracic cavity through the chest tube.

o The chest tube is clamped, and the patient is instructed to change positions (e.g., left
decubitus, supine, right decubitus) every 30 minutes for 2 hours to ensure the solution
distributes evenly over the pleural surface.

o After 2 hours, the chest tube is unclamped and placed back to suction.

Safety and Tolerability Profile

Picibanil sclerotherapy is generally well-tolerated with a predictable and manageable side effect profile,

primarily related to a localized inflammatory response [1] [3].

e Common Adverse Effects:
o Fever (Low-grade, 38-39°C)
o Localized pain and swelling at the injection site
o Erythema (redness)
¢ Management: These effects are typically self-limiting and resolve within a few days with standard
supportive care (e.g., antipyretics, analgesics) [1].
¢ Contraindication: A skin test for penicillin allergy is recommended prior to treatment, as Picibanil is
derived from a penicillin-treated strain of Streptococcus pyogenes [5].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s607217?utm_src=pdf-body
https://www.smolecule.com/products/s607217?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40341888/
https://cardiothoracicsurgery.biomedcentral.com/articles/10.1186/s13019-022-01758-1
https://www.smolecule.com/products/s607217?utm_src=pdf-body
https://cardiothoracicsurgery.biomedcentral.com/articles/10.1186/s13019-022-01758-1
https://vats.amegroups.org/article/view/5054/html
https://www.smolecule.com/products/s607217?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40341888/
http://www.rbcp.org.br/details/1772/en-US/intralesional-treatment-of-lymphatic-malformations-with-emphasis-on-picibanil--ok-432--sclerotherapy--a-systematic-review
https://pubmed.ncbi.nlm.nih.gov/40341888/
https://www.smolecule.com/products/s607217?utm_src=pdf-body
https://www.sciencedirect.com/topics/medicine-and-dentistry/picibanil
https://www.smolecule.com/products/s607217?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Mechanism of Action

The following diagram illustrates the proposed biological mechanism through which Picibanil acts as a

sclerosing agent, based on current understanding [3]:
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Comparative Context and Alternatives

To position Picibanil's performance, it is useful to understand alternative treatments:
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¢ Nutritional Management (Conservative): This first-line treatment uses a medium-chain
triglyceride (MCT) diet to reduce chyle production. One study reported a 92% (58/63 patients)
success rate without other interventions [6].

¢ Minimally Invasive Interventions: For high-output leaks refractory to conservative care or
sclerotherapy, Thoracic Duct Embolization (TDE) is an option. A 2024 study showed a 100%
clinical success rate in resolving chyle leaks, albeit in a more complex patient group that had failed
other treatments [7].

Summary for Professionals

For researchers and drug development professionals, the key takeaways are:

¢ High Efficacy: Picibanil shows consistently high clinical success rates (>90%) for post-surgical chyle
leaks in recent studies.

o Favorable Safety: Its side effects are predictable, transient, and manageable.

¢ Mechanism: It acts as an immunostimulant, provoking a controlled inflammatory response that leads
to sclerosis and sealing of the lymphatic leak.

¢ Clinical Niche: It serves as an effective minimally invasive alternative between conservative
medical management and more invasive surgical or interventional procedures like thoracic duct
ligation or embolization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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success-rates-chyle-leakage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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